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Cat. No.: B15553625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the fabrication of Dye-Sensitized Solar Cells

(DSSCs) utilizing the organic sensitizer D149. The procedures outlined below cover the

preparation of all essential components, assembly of the solar cell, and typical performance

parameters.

Overview of D149 Dye DSSC
Dye-Sensitized Solar Cells are a type of photoelectrochemical cell that converts visible light

into electrical energy. The key components include a photoanode made of a wide-bandgap

semiconductor (typically TiO₂), a sensitizing dye (D149) adsorbed onto the semiconductor

surface, a redox-active electrolyte, and a counter electrode. The indoline-based organic dye,

D149, is a popular choice due to its high molar extinction coefficient and good photovoltaic

performance.

Experimental Protocols
The following sections detail the step-by-step procedures for fabricating a D149-sensitized

solar cell.

FTO Glass Substrate Cleaning
Proper cleaning of the Fluorine-doped Tin Oxide (FTO) coated glass is critical for good

adhesion of the TiO₂ layer and efficient charge collection.
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Materials:

FTO-coated glass slides

Detergent solution (e.g., Hellmanex)

Deionized (DI) water

Acetone

Ethanol or Isopropanol

Ultrasonic bath

Hot plate or oven

Protocol:

Place the FTO glass slides in a substrate rack.

Sequentially sonicate the slides in an ultrasonic bath for 15-20 minutes each in the following

solutions:

Detergent solution in DI water.[1][2]

Deionized water.[1][2]

Acetone.[1][3]

Ethanol or Isopropanol.[1][3]

After each sonication step, rinse the slides thoroughly with deionized water.

Dry the cleaned FTO slides with a stream of nitrogen or compressed air.

For further removal of organic residues, heat the slides on a hot plate at 100-125°C or

perform a UV-ozone treatment for 10-15 minutes.[3][4]
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Photoanode Preparation (TiO₂ Film)
The photoanode is prepared by depositing a mesoporous TiO₂ paste onto the conductive side

of the cleaned FTO glass.

Materials:

Cleaned FTO glass slides

TiO₂ nanopowder (e.g., Degussa P25)

Ethanol

Acetic acid or Nitric acid (dilute)

Surfactant (e.g., Triton X-100)

Binder (e.g., Ethyl cellulose or Polyvinylpyrrolidone)

Mortar and pestle

Doctor blade or screen printer

Adhesive tape (e.g., Scotch tape, 50 µm thickness)

Furnace

Protocol:

TiO₂ Paste Formulation:

Grind 6 g of TiO₂ nanopowder in a mortar.

Slowly add a dilute acidic solution (e.g., 9 mL of 0.1 M nitric acid or dilute acetic acid) while

grinding to form a uniform paste.[5]

Add a few drops of a surfactant (e.g., Triton X-100) to improve the paste's wetting

properties.[5][6]
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A binder such as ethyl cellulose or PVP can be included to improve film integrity before

sintering.[7]

Continue grinding until a smooth, lump-free paste is obtained.

TiO₂ Film Deposition (Doctor Blade Method):

Identify the conductive side of the cleaned FTO glass using a multimeter.

Apply adhesive tape to the edges of the FTO glass to control the thickness of the TiO₂ film

and define the active area.[6]

Place a small amount of the TiO₂ paste at one edge of the taped area.

Spread the paste evenly across the substrate with a single, smooth motion using a glass

rod or doctor blade.

Sintering:

Air-dry the coated electrode for about 5 minutes.[7]

Carefully remove the adhesive tape.

Place the electrode in a furnace and sinter it using a ramped heating profile, with a final

step at 450-500°C for 30 minutes.[5][6][8] This process removes organic components and

ensures good electrical contact between TiO₂ particles.

Allow the furnace to cool down slowly to room temperature to prevent cracking of the glass

substrate.[8]

Dye Sensitization
The sintered TiO₂ photoanode is immersed in a solution of D149 dye to adsorb the sensitizer

onto the porous titania surface.

Materials:

Sintered TiO₂ photoanode
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D149 dye

Solvent: Acetonitrile and tert-butanol (1:1 v/v)

Beaker or Petri dish

Protocol:

Prepare a 0.3 mM to 0.5 mM solution of D149 dye in the acetonitrile/tert-butanol solvent

mixture.[9]

While the sintered TiO₂ photoanode is still warm (around 80°C), immerse it in the dye

solution.

Keep the photoanode in the dye solution for 12-24 hours in a dark environment to ensure

complete dye loading.[6][9]

After sensitization, remove the photoanode from the solution and rinse it with fresh ethanol

or acetonitrile to remove any non-adsorbed dye molecules.

Dry the sensitized photoanode gently with a stream of nitrogen or air.

Counter Electrode Preparation
A catalytic counter electrode is required to regenerate the electrolyte. Platinum (Pt) is a

common choice due to its high catalytic activity.

Materials:

Cleaned FTO glass slide

Platinum precursor solution (e.g., H₂PtCl₆ in isopropanol) or Pt paste

Hot plate or furnace

Protocol:

Deposit a thin layer of the platinum precursor onto the conductive side of a cleaned FTO

slide. This can be done by drop-casting, spin-coating, or sputtering.
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Heat the coated slide on a hot plate or in a furnace at approximately 400-450°C for 15-30

minutes to thermally decompose the precursor and form a catalytic platinum layer.

Alternatively, a carbon paste can be applied using the doctor blade method and heated,

providing a lower-cost alternative to platinum.

DSSC Assembly
The final step is to assemble the components into a sandwich-type solar cell.

Materials:

Dye-sensitized photoanode

Platinum counter electrode

Spacer (e.g., 25-50 µm thick Parafilm or Surlyn)

Iodide/triiodide electrolyte

Binder clips

Electrolyte Composition (Typical):

0.1 M Lithium iodide (LiI)

0.05 M Iodine (I₂)

0.6 M 1,2-dimethyl-3-propylimidazolium iodide (DMPII)

0.5 M 4-tert-butylpyridine (TBP)

Solvent: Acetonitrile

Protocol:

Place the spacer material on the dye-sensitized photoanode, around the active area.

Heat the assembly briefly on a hot plate to melt the spacer and bond the electrodes together.
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Introduce the liquid electrolyte into the space between the electrodes through pre-drilled

holes in the counter electrode or by capillary action before sealing.

Place the counter electrode on top of the photoanode, ensuring the conductive sides face

each other.

Secure the assembly firmly using binder clips.

Data Presentation
The performance of D149-based DSSCs can vary depending on the specific materials and

fabrication parameters. The table below summarizes typical quantitative data reported in the

literature.
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Parameter Typical Value Reference

Photoanode

TiO₂ Film Thickness 10 - 20 µm [7]

Sintering Temperature 450 - 500 °C [5][6][8]

Sintering Duration 30 minutes [5][6][8]

Dye Solution

D149 Concentration 0.3 - 0.5 mM [9]

Sensitization Time 12 - 24 hours [6][9]

Electrolyte

Redox Couple I⁻/I₃⁻ [6][10]

Iodide Salt (e.g., LiI) 0.1 - 0.5 M [6]

Iodine (I₂) 0.05 M [6]

Performance

Active Area 0.25 - 1.0 cm² [11]

Open-Circuit Voltage (Voc) 0.65 - 0.77 V [7][12]

Short-Circuit Current (Jsc) 4.9 - 18.2 mA/cm² [11][12]

Fill Factor (FF) 0.50 - 0.70 [11][12]

Power Conversion Eff. (PCE) 2.9% - 7.0% [11]

Visualizations
DSSC Fabrication Workflow
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Caption: Workflow for D149 DSSC Fabrication.
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Caption: Operating principle of a DSSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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